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Compound of Interest

Compound Name: AT-9010

Cat. No.: B10858583

FOR IMMEDIATE USE BY RESEARCH, SCIENTIST, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety protocols and logistical information for the handling,
storage, and disposal of AT-9010, a potent antiviral compound. The following procedures are
designed to ensure the safety of laboratory personnel and to maintain the integrity of the
chemical.

Chemical and Physical Properties

AT-9010 tetrasodium is the triphosphate active metabolite of AT-527 and functions as a potent
inhibitor of the viral NIRAN (Nidovirus RdRp-associated nucleotidyltransferase) enzyme, which
is essential for viral replication. It has demonstrated inhibitory activity against SARS-CoV-2.[1]

[2]
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Property Value Source

CAS Number 1621884-18-1 [1]

Molecular Formula C11H13FN5Na4013P3 [1]

Molecular Weight 627.13 g/mol [1]

Appearance White to off-white solid MedChemExpress CoA
Solubility Soluble in water MedChemExpress SDS

-80°C, protect from light,
Storage _ [2]
stored under nitrogen

Hazard Identification and Personal Protective
Equipment (PPE)

According to the Safety Data Sheet (SDS) provided by MedChemExpress, AT-9010
tetrasodium is not classified as a hazardous substance or mixture.[1] However, as a standard
laboratory chemical, appropriate safety precautions must be taken.

Personal Protective Equipment (PPE)

Equipment Specification

Eye Protection Safety goggles with side-shields
Hand Protection Protective gloves (e.g., nitrile)
Skin and Body Protection Impervious clothing (e.g., lab coat)

) ) Suitable respirator if dust or aerosols are
Respiratory Protection
generated

Handling and Storage Protocols

Proper handling and storage are crucial to maintain the stability and efficacy of AT-9010 and to
ensure a safe laboratory environment.
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Handling

o Avoid inhalation of dust or aerosols.[1]
e Prevent contact with eyes and skin.[1]
e Handle only in areas with adequate exhaust ventilation.[1]

e Wash hands thoroughly after handling.

Storage

o Store in a tightly sealed container.[1]

» Keep in a cool, well-ventilated area.[1]

» Protect from direct sunlight and sources of ignition.[1]

« Recommended long-term storage is at -80°C under nitrogen.[2]

Emergency Procedures
First Aid Measures
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Exposure Route

First Aid Protocol

Eye Contact

Immediately flush eyes with large amounts of
water, holding eyelids open. Remove contact
lenses if present. Seek prompt medical

attention.[1]

Skin Contact

Rinse skin thoroughly with plenty of water.
Remove contaminated clothing. Seek medical

attention.[1]

Move the individual to fresh air. If breathing is

difficult, administer cardiopulmonary

Inhalation o ]
resuscitation (CPR). Avoid mouth-to-mouth
resuscitation.[1]
) Wash out the mouth with water. Do NOT induce
Ingestion

vomiting. Seek medical attention.[1]

Accidental Release Measures

In the event of a spill, follow these procedures to minimize exposure and environmental

contamination.
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Spill Response Workflow

Gvacuate personnel to a safe area

:

[Ensure adequate ventilatiorD

:

@Vear full Personal Protective Equipment (PPED

:

[Contain the spill to prevent further Ieakaga

:

gbsorb the solution with an inert, liquid-binding material (e.g., diatomite)

:

[Decontaminate surfaces and equipment by scrubbing with alcoh@

:

Dispose of contaminated material according to institutional and local regulation
o J

Click to download full resolution via product page

Caption: Step-by-step workflow for responding to a spill of AT-9010.

Disposal Plan
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Dispose of AT-9010 and any contaminated materials in accordance with all applicable federal,
state, and local environmental regulations. Consult with your institution's environmental health
and safety (EHS) department for specific guidance on chemical waste disposal.

Experimental Protocols

Currently, there are no standardized, publicly available experimental protocols for AT-9010
beyond its use in in-vitro antiviral assays. Researchers should develop and validate their own
protocols based on the specific requirements of their experiments, adhering to the safety

guidelines outlined in this document.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the known mechanism of action of AT-9010 and a general
workflow for its use in a research setting.
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Caption: Mechanism of action of AT-9010 in inhibiting viral replication.

General Experimental Workflow
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Caption: A general workflow for the logistical handling of AT-9010 in a research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
AT-9010]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10858583#personal-protective-equipment-for-
handling-at-9010]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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